Cas no 2680815-79-4 (1-[3-(2,6-Difluorophenyl)-3-hydroxyazetidin-1-yl]ethan-1-one)

• Product Name: 1-[3-(2,6-Difluorophenyl)-3-hydroxyazetidin-1-yl]ethan-1-one
• CAS No: 2680815-79-4
• MF: C₁₁H₁₁F₂NO₂
• MW: 227.20735001564
• CID: 5798457
• PubChem ID: 165915664
• Update Time: 2025-10-30

1-[3-(2,6-Difluorophenyl)-3-hydroxyazetidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-28274851
• 2680815-79-4
• 1-[3-(2,6-difluorophenyl)-3-hydroxyazetidin-1-yl]ethan-1-one
• 1-[3-(2,6-Difluorophenyl)-3-hydroxyazetidin-1-yl]ethan-1-one

• Inchi： 1S/C11H11F2NO2/c1-7(15)14-5-11(16,6-14)10-8(12)3-2-4-9(10)13/h2-4,16H,5-6H2,1H3
• InChI Key： AGSPTQQEWZFEPE-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1(CN(C(C)=O)C1)O)F

Computed Properties

• Exact Mass: 227.07578492g/mol
• Monoisotopic Mass: 227.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-[3-(2,6-Difluorophenyl)-3-hydroxyazetidin-1-yl]ethan-1-one

Comprehensive Overview of 1-[3-(2,6-Difluorophenyl)-3-hydroxyazetidin-1-yl]ethan-1-one (CAS No. 2680815-79-4)

1-[3-(2,6-Difluorophenyl)-3-hydroxyazetidin-1-yl]ethan-1-one (CAS No. 2680815-79-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, characterized by its azetidine ring and difluorophenyl moiety, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular formula and precise structure make it a valuable candidate for drug discovery and material science applications.

The compound's hydroxyazetidine core is particularly noteworthy, as this scaffold is increasingly recognized for its role in enhancing metabolic stability and bioavailability in drug design. Recent studies highlight the growing demand for fluorinated compounds in medicinal chemistry, driven by their ability to improve pharmacokinetic properties. 1-[3-(2,6-Difluorophenyl)-3-hydroxyazetidin-1-yl]ethan-1-one aligns with this trend, offering researchers a versatile building block for developing targeted therapies.

In the context of current research trends, this compound addresses key challenges in small-molecule drug development, such as optimizing drug-receptor interactions and reducing off-target effects. Its difluorophenyl group contributes to enhanced lipophilicity and membrane permeability, critical factors in central nervous system (CNS) drug design. These properties make it relevant to ongoing investigations into neurodegenerative diseases and psychiatric disorders, areas where fluorinated azetidine derivatives are gaining traction.

The synthesis and characterization of CAS 2680815-79-4 involve sophisticated organic chemistry techniques, reflecting the compound's complexity. Analytical methods such as NMR spectroscopy and mass spectrometry are essential for verifying its purity and structure. These quality control measures are particularly important given the compound's potential use in high-throughput screening platforms, where consistency is paramount for reliable results.

From an industrial perspective, 1-[3-(2,6-Difluorophenyl)-3-hydroxyazetidin-1-yl]ethan-1-one represents an important intermediate in the production of more complex molecules. Its structural features make it valuable for structure-activity relationship (SAR) studies, particularly in programs targeting G-protein-coupled receptors (GPCRs) and kinase inhibition. The compound's modular design allows for diverse chemical modifications, enabling medicinal chemists to explore vast molecular space efficiently.

Environmental and safety considerations for this compound follow standard laboratory protocols for handling organic chemicals. While not classified as hazardous under current regulations, proper chemical safety practices should always be observed during its use. The growing emphasis on green chemistry principles in pharmaceutical development has also prompted investigations into more sustainable synthesis routes for such specialized building blocks.

The commercial availability of CAS 2680815-79-4 through specialty chemical suppliers facilitates access for research institutions and pharmaceutical companies. Pricing and availability often correlate with purity grades, with research-grade and GMP-grade materials serving different market segments. This availability supports the compound's use in both early-stage discovery and advanced preclinical development programs.

Future research directions for 1-[3-(2,6-Difluorophenyl)-3-hydroxyazetidin-1-yl]ethan-1-one may include exploration of its potential in proteolysis targeting chimera (PROTAC) design and other emerging therapeutic modalities. The compound's balanced physicochemical properties position it well for such applications, particularly in targeted protein degradation strategies that represent a frontier in drug discovery.

In summary, 1-[3-(2,6-Difluorophenyl)-3-hydroxyazetidin-1-yl]ethan-1-one (CAS No. 2680815-79-4) exemplifies the innovation occurring at the intersection of medicinal chemistry and molecular design. Its unique combination of structural elements and physicochemical properties ensures its continued relevance in pharmaceutical research, particularly as the industry seeks to address increasingly complex therapeutic targets and delivery challenges.